Cas no 2137594-41-1 (7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2137594-41-1
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 6022889
• PubChem ID: 165849058
• Update Time: 2025-10-11

7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137594-41-1
• EN300-785694
• 7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine
• 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C15H30N2/c1-5-7-17-8-6-13(16)15(17)10-12(2)9-14(3,4)11-15/h12-13H,5-11,16H2,1-4H3
• InChI Key： KJOCQCAISUXTIS-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C21CC(C)CC(C)(C)C2)N

Computed Properties

• Exact Mass: 238.240898965g/mol
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine

7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine: A Comprehensive Overview

The compound 7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2137594-41-1) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom. In this case, the spiro structure is formed by a decane ring system with a nitrogen atom at the spiro position, giving rise to its azaspiro designation.

The azaspiro framework of this compound is particularly interesting due to its potential applications in drug design and materials science. Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, where their unique topologies can lead to novel bioactive molecules. For instance, researchers have explored the use of similar azaspiro compounds as templates for designing inhibitors of various enzymes, including kinases and proteases.

One of the key features of 7,7,9-trimethyl-1-propyl is its stereochemistry. The molecule contains multiple methyl groups at positions 7 and 9, as well as a propyl group attached to the nitrogen atom at position 1. These substituents not only influence the physical properties of the compound but also play a crucial role in determining its biological activity. Recent advancements in stereochemical analysis have enabled researchers to better understand how these substituents affect the compound's interactions with biological targets.

The synthesis of CAS No. 2137594-41-1 involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the use of ring-closing metathesis to form the spiro structure, followed by functionalization steps to introduce the necessary substituents. This compound has been synthesized using both traditional organic chemistry methods and modern catalytic techniques, reflecting its versatility in synthetic chemistry.

In terms of applications, 7,7,9-trimethyl has shown promise in several areas. For example, it has been investigated as a potential building block for constructing complex natural product analogs. Its rigid spiro structure makes it an ideal candidate for studying molecular recognition and self-assembling systems. Additionally, recent research has explored its use in polymer chemistry, where it serves as a cross-linking agent due to its ability to form stable networks.

From a pharmacological perspective, CAS No. 2137594 has been studied for its potential as a drug delivery agent. Its unique structure allows for controlled release properties when incorporated into polymeric matrices or nanoparticles. Furthermore, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities, making it a valuable lead compound for drug discovery efforts.

Recent advancements in computational chemistry have provided new insights into the electronic properties and reactivity of spiro compounds like this one. Quantum mechanical calculations have revealed that the nitrogen atom at the spiro position significantly influences the molecule's electronic distribution, potentially enhancing its ability to act as a nucleophile or electrophile in chemical reactions.

In conclusion, 7,7,9-trimethyl, with its distinctive azaspiro structure and versatile functional groups (e.g., methyl and propyl substituents), represents an intriguing molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.